molecular formula C15H11ClN2 B1276303 1-Benzyl-4-chlorophthalazine CAS No. 40848-53-1

1-Benzyl-4-chlorophthalazine

Cat. No.: B1276303
CAS No.: 40848-53-1
M. Wt: 254.71 g/mol
InChI Key: COIJTZLLJUXFNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-4-chlorophthalazine is a useful research compound. Its molecular formula is C15H11ClN2 and its molecular weight is 254.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

1-Benzyl-4-chlorophthalazine has been extensively studied for its potential in various synthesis and biological applications. A notable study by El-Wahab et al. (2011) discussed the preparation of 4-benzyl-2-substituted phthalazin-1-one derivatives from 4-benzyl-1-chlorophthalazine. These derivatives exhibited promising antimicrobial activities against both Gram-positive and Gram-negative bacteria, as well as fungi, showcasing the compound's utility in the development of antimicrobial agents (El-Wahab et al., 2011).

Chemical Synthesis and Transformations

Nguyen et al. (2012) described a synthesis method for 4-substituted chlorophthalazines, demonstrating the compound's versatility in chemical transformations. This study highlights the potential of this compound in creating diverse chemical structures, which could be useful in various industrial and research applications (Nguyen et al., 2012).

Structural and Spectral Analysis

The molecular-crystal structure of 1-dimethylamino-4-chlorophthalazine, a related compound, was investigated by Litvinov et al. (1982). Such studies are crucial for understanding the compound's properties and potential applications in material science and pharmaceuticals (Litvinov et al., 1982).

Novel Chemical Reactions

Research by Oishi et al. (1994) presented the reaction of 1-chlorophthalazine with ynamines, resulting in the formation of pyridine derivatives by nitrogen-nitrogen bond cleavage. This demonstrates the role of this compound in facilitating novel chemical reactions, which can be valuable in synthetic chemistry (Oishi et al., 1994).

Inhibitory Activities in Biological Systems

A study by Ahmad et al. (2018) explored the synthesis of novel derivatives of benzothiazine, a related compound, and evaluated their inhibition activities against monoamine oxidases. Such research indicates the potential use of this compound in developing inhibitors for biological targets (Ahmad et al., 2018).

Properties

IUPAC Name

1-benzyl-4-chlorophthalazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11ClN2/c16-15-13-9-5-4-8-12(13)14(17-18-15)10-11-6-2-1-3-7-11/h1-9H,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COIJTZLLJUXFNV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC2=NN=C(C3=CC=CC=C32)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30423324
Record name 1-benzyl-4-chlorophthalazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30423324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

254.71 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

40848-53-1
Record name 1-Benzyl-4-chlorophthalazine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=40848-53-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-benzyl-4-chlorophthalazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30423324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Benzyl-4-chlorophthalazine
Reactant of Route 2
Reactant of Route 2
1-Benzyl-4-chlorophthalazine
Reactant of Route 3
1-Benzyl-4-chlorophthalazine
Reactant of Route 4
Reactant of Route 4
1-Benzyl-4-chlorophthalazine
Reactant of Route 5
Reactant of Route 5
1-Benzyl-4-chlorophthalazine
Reactant of Route 6
Reactant of Route 6
1-Benzyl-4-chlorophthalazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.